Cas no 954031-89-1 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylbutanamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylbutanamide
• CAS No: 954031-89-1
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 6537259
• Update Time: 2025-06-25

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylbutanamide
• Benzeneacetamide, α-ethyl-N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C20H21N3O3/c1-2-16(15-7-4-3-5-8-15)20(25)21-12-13-23-19(24)11-10-17(22-23)18-9-6-14-26-18/h3-11,14,16H,2,12-13H2,1H3,(H,21,25)
• InChI Key： VKGVEPZRYSPWNC-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(NCCN2N=C(C3=CC=CO3)C=CC2=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 15.01±0.46(Predicted)

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenylbutanamide

Professional Introduction to Compound with CAS No. 954031-89-1 and Product Name: N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-phenylbutanamide

N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-phenylbutanamide, identified by its CAS number 954031-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in medicinal chemistry.

The chemical structure of this compound is characterized by a pyridazine core, which is a heterocyclic aromatic ring containing two nitrogen atoms. The pyridazine ring is connected to an ethyl group that extends into a butanamide moiety, further substituted with a phenyl group. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets.

The presence of the furan-2-yl substituent in the molecule adds another layer of complexity and functionality. Furan derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the pyridazine framework suggests that N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-phenylbutanamide may exhibit similar or even enhanced biological effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridazine derivatives have been extensively studied due to their potential as pharmacophores in various drug classes. The combination of a pyridazine ring with other functional groups such as amides and phenyl rings has led to the discovery of several bioactive molecules with therapeutic potential.

The amide group in N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-\*phenylbutanamide\* contributes to the molecule's solubility and stability, which are critical factors for its pharmacokinetic properties. Additionally, the phenyl ring provides hydrophobic interactions that can enhance binding affinity to biological targets. These structural features make this compound a versatile scaffold for drug design.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds with unique structural motifs are often more likely to exhibit novel biological activities and overcome resistance mechanisms associated with existing therapies. N-{2\*3\*(\*\*furan\*\*-\*2\*-yl)\*-6\*-oxo\*-1,6\*-dihydropyridazin\*\*-\*1\*-ylethyl)\*}-2-\*\*\*\*\*phenylbutanamide\*\*\*\* stands out as a promising candidate due to its distinct chemical architecture.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods allow for precise control over the molecular structure, enabling the introduction of various functional groups at specific positions.

Evaluation of the pharmacological properties of N-{2\*3\*(furan-\*2\-yl)\*-6\-oxo\-1,6\-dihydropyridazin\-1\-ylethyl)\*}-2-\*\*phenylbutanamide\*\* has revealed several interesting findings. In vitro assays have demonstrated potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. These preliminary results suggest that this compound may have therapeutic applications in conditions such as cancer and autoimmune diseases.

The development of new drugs is a complex process that involves extensive characterization of chemical properties, pharmacokinetic behavior, and safety profiles. N-{2\*3\*(furan-\*2\-yl)\*-6\-oxo\-1,6\-dihydropyridazin\-1\-ylethyl)\*}-2-\*\*phenylbutanamide* is currently undergoing further investigation to determine its efficacy and safety in preclinical models. These studies will provide valuable insights into its potential as a therapeutic agent.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of N-{2\*3\*(furan-\*2\-yl)\*-6\-oxo\-1,6\-dihydropyridazin\-1\-ylethyl)\*}-2-\*phenylbutanamide* to target proteins. These simulations have helped researchers optimize the molecular structure for improved binding affinity and selectivity. Such computational approaches are essential for accelerating the drug discovery process.

In conclusion, N-{2\*3\*(furan-\*2\-yl)\*-6\-oxo\-1,6\-dihydropyridazin\-1\-ylethyl)\*}-2-\*phenylbutanamide* (CAS No. 954031\_89\_1) is a structurally unique compound with potential therapeutic applications. Its distinct chemical features and promising pharmacological properties make it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.